Cas no 1935977-41-5 (1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde)

• Product Name: 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde
• CAS No: 1935977-41-5
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5896426
• PubChem ID: 131165213
• Update Time: 2025-05-26

1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarboxaldehyde, 1-(1-methyl-2-propen-1-yl)-
• 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde
• EN300-1622785
• 1935977-41-5

• Inchi： 1S/C12H20O/c1-3-11(2)12(10-13)8-6-4-5-7-9-12/h3,10-11H,1,4-9H2,2H3
• InChI Key： ASMCPWIMVPFHMC-UHFFFAOYSA-N
• SMILES： C1(C(C)C=C)(C=O)CCCCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.934±0.06 g/cm3(Predicted)
• Boiling Point: 242.0±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde

Exploring the Unique Properties and Applications of 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde (CAS No. 1935977-41-5)

In the realm of organic chemistry, 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde (CAS No. 1935977-41-5) stands out as a fascinating compound with a unique structural framework. This aldehyde derivative, featuring a cycloheptane ring and a butenyl side chain, has garnered attention for its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Researchers and industry professionals are increasingly exploring its reactivity profile, particularly in carbon-carbon bond formation and asymmetric synthesis, making it a subject of interest in modern organic methodologies.

The molecular architecture of 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde combines the flexibility of a seven-membered ring with the versatility of an aldehyde functional group. This combination enables diverse chemical transformations, such as aldol condensation, reductive amination, and Grignard reactions, which are pivotal in constructing complex molecular scaffolds. Recent studies highlight its role in developing flavor and fragrance compounds, where its cyclic aldehyde moiety contributes to woody, amber-like olfactory notes. Such properties align with the growing demand for sustainable and bio-based aroma chemicals in the cosmetics industry.

From a synthetic perspective, the CAS No. 1935977-41-5 compound offers intriguing possibilities for catalysis and stereoselective reactions. Its butenyl side chain can participate in metathesis or cycloaddition reactions, expanding its utility in polymer chemistry and material science. Additionally, the compound's stability under mild conditions makes it suitable for green chemistry applications, a trending topic among environmentally conscious researchers. Innovations in microwave-assisted synthesis and flow chemistry have further enhanced its accessibility for industrial-scale production.

Beyond laboratory applications, 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde has sparked interest in medicinal chemistry due to its potential as a building block for bioactive molecules. Its structural motifs resemble those found in terpenoids and steroids, which are often explored for their therapeutic properties. While not a drug itself, its derivatives could contribute to the development of anti-inflammatory or antimicrobial agents, addressing current healthcare challenges like antibiotic resistance. This aligns with frequent searches for novel chemical entities in drug discovery forums.

In analytical chemistry, characterizing CAS No. 1935977-41-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and commercial use. The rise of AI-driven molecular design platforms has also facilitated virtual screening of its derivatives, accelerating innovation in fields like agrochemicals and functional materials. Such interdisciplinary applications reflect broader trends toward digital transformation in chemical sciences.

As sustainability becomes a global priority, the eco-friendly synthesis of 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde gains prominence. Recent patents describe enzyme-catalyzed routes or renewable feedstock-based production, reducing reliance on petrochemicals. These advancements resonate with searches for green solvents and circular economy solutions in chemical manufacturing. Furthermore, its compatibility with biodegradable formulations positions it favorably in markets prioritizing environmental regulations.

In conclusion, 1-(but-3-en-2-yl)cycloheptane-1-carbaldehyde (CAS No. 1935977-41-5) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its adaptability across fragrance design, pharmaceutical intermediates, and sustainable materials underscores its relevance in both academic and industrial settings. As research continues to uncover new reactivities and applications, this compound will likely remain a key player in addressing contemporary scientific and societal challenges.